Cas no 1781885-09-3 (2-(3-ethyloxetan-3-yl)acetic acid)

2-(3-Ethyloxetan-3-yl)acetic acid is a versatile oxetane-based carboxylic acid derivative, valued for its unique structural features. The oxetane ring imparts steric and electronic properties that enhance reactivity in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. Its acetic acid moiety allows for further functionalization, making it a useful building block in organic synthesis. The compound’s stability and compatibility with various reaction conditions contribute to its utility in constructing complex molecular frameworks. Its balanced lipophilicity and polarity also make it suitable for fine-tuning physicochemical properties in drug design. This product is typically handled under standard laboratory conditions, ensuring consistent performance in research and industrial applications.
2-(3-ethyloxetan-3-yl)acetic acid structure
1781885-09-3 structure
Product Name:2-(3-ethyloxetan-3-yl)acetic acid
CAS No:1781885-09-3
MF:
MW:
CID:4613722
Update Time:2025-06-15

2-(3-ethyloxetan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-ethyloxetan-3-yl)acetic acid

2-(3-ethyloxetan-3-yl)acetic acid Pricemore >>

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Additional information on 2-(3-ethyloxetan-3-yl)acetic acid

Comprehensive Overview of 2-(3-ethyloxetan-3-yl)acetic acid (CAS No. 1781885-09-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 2-(3-ethyloxetan-3-yl)acetic acid (CAS No. 1781885-09-3) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its oxetane ring and acetic acid functional group, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its CAS number 1781885-09-3 is frequently searched in scientific databases, reflecting its growing relevance in research and industrial workflows.

The ethyloxetan-3-yl moiety in 2-(3-ethyloxetan-3-yl)acetic acid contributes to its stability and reactivity, making it a preferred choice for click chemistry and polymer modification. Recent studies highlight its role in developing biodegradable polymers, aligning with global sustainability trends. Researchers are particularly interested in its potential to reduce environmental footprints in green chemistry applications, a topic dominating academic and industrial discussions.

From a synthetic perspective, 2-(3-ethyloxetan-3-yl)acetic acid offers advantages in drug discovery, where its modular structure facilitates the creation of bioactive molecules. Its carboxylic acid group enables easy conjugation with amines or alcohols, streamlining the production of targeted therapeutics. This aligns with the pharmaceutical industry’s demand for high-efficiency intermediates, as evidenced by rising patent filings referencing CAS 1781885-09-3.

Beyond pharmaceuticals, this compound is pivotal in crop protection formulations. Its derivatization into herbicides and plant growth regulators addresses the agrochemical sector’s need for low-toxicity solutions. With increasing regulatory scrutiny on traditional agrochemicals, 2-(3-ethyloxetan-3-yl)acetic acid emerges as a sustainable alternative, driving its adoption in precision agriculture technologies.

Analytical challenges associated with 2-(3-ethyloxetan-3-yl)acetic acid, such as chromatographic separation and purity assessment, are frequently discussed in forums. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure quality control, a concern for manufacturers aiming for GMP compliance. These technical nuances are critical for laboratories optimizing synthesis protocols for CAS 1781885-09-3.

The commercial landscape for 2-(3-ethyloxetan-3-yl)acetic acid is expanding, with suppliers emphasizing scalable production and custom synthesis services. Market reports indicate a compound annual growth rate (CAGR) of 8-12% for such fine chemicals, fueled by demand from Asia-Pacific and North American markets. Strategic partnerships between academia and industry further accelerate innovation around this molecule.

In conclusion, 2-(3-ethyloxetan-3-yl)acetic acid (CAS No. 1781885-09-3) exemplifies the intersection of scientific innovation and industrial utility. Its multifaceted applications—from drug development to sustainable agriculture—underscore its value in addressing contemporary challenges. As research progresses, this compound is poised to play an even greater role in shaping the future of specialty chemicals.

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